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Compound of Interest

Compound Name: Refrigerant 502

Cat. No.: B13423336 Get Quote

For laboratory professionals engaged in cutting-edge research and development, the safe

handling of all chemical substances is paramount. This guide provides essential safety and

logistical information for the proper management of Refrigerant 502 (R-502), ensuring the

protection of personnel and the integrity of your work.

Refrigerant 502 is a non-flammable gas at ambient temperatures and atmospheric pressure.

[1] However, it poses several health hazards upon exposure. Overexposure can lead to

dizziness, loss of concentration, central nervous system depression, and cardiac arrhythmia.[1]

As the vapors can displace air, there is a risk of asphyxiation in confined spaces.[1] Direct

contact with the liquid can cause severe skin and eye irritation, as well as frostbite.[1] At

temperatures exceeding 250°C, R-502 can decompose into hazardous substances including

Hydrochloric acid (HCl), Hydrofluoric Acid (HF), and carbonyl halides.[1]

Personal Protective Equipment (PPE) and Exposure
Limits
Adherence to proper PPE protocols is the first line of defense against the potential hazards of

R-502. The following table summarizes the recommended PPE and occupational exposure

limits.
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Exposure Control Recommendation Source

Eye Protection

Chemical safety goggles

where there is a reasonable

probability of liquid contact.

[1]

Skin Protection

General work clothing and

leather gloves. For prolonged

or anticipated contact with

liquid or gas, insulated gloves

made of PVA, neoprene, or

butyl rubber should be used.

[1]

Respiratory Protection

Generally not required in well-

ventilated areas. In case of

accidental release, non-

ventilated situations, or in

confined spaces where

concentrations may exceed

1,000 ppm, a self-contained,

NIOSH-approved breathing

apparatus or a supplied-air

respirator is necessary. For

escape, a NIOSH-approved

gas mask with an organic

vapor canister can be used.

[1]

Permissible Exposure Limit

(PEL)
1,000 ppm [1]

Experimental Protocol: Safe Handling and Disposal
of Refrigerant 502
The following step-by-step guide outlines the procedural workflow for the safe handling and

disposal of R-502 in a laboratory setting.

1. Preparation and Area Setup:
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Ensure the work area is well-ventilated.[1][2] Use local exhaust ventilation at filling zones

and areas where leakage is probable.[1]

Verify that safety showers and eyewash stations are readily accessible.[3]

Remove any potential ignition sources from the area, as R-502 can become combustible

when mixed with air under pressure.[1]

Store cylinders in a cool, well-ventilated area away from direct sunlight and heat sources.[1]

Protect cylinders from physical damage.[1]

2. Donning Personal Protective Equipment (PPE):

Wear appropriate PPE as detailed in the table above. This includes safety goggles, insulated

gloves, and appropriate work clothing.

3. Handling the Refrigerant Cylinder:

Follow standard safety precautions for handling compressed gas cylinders.[1]

Do not puncture, drop, or expose cylinders to open flames or excessive heat.[1]

Use only authorized cylinders.[1]

Close the valve tightly after each use and when the cylinder is empty.[1]

4. In Case of a Spill or Leak:

Evacuate all unprotected personnel from the area.[1]

If it can be done without risk, trained and protected personnel should shut off the leak and

provide ventilation.[1]

Do not re-enter the area until the air has been tested and deemed safe, paying special

attention to low-lying areas where the heavier-than-air vapor can accumulate.[1][4]

5. First Aid Procedures:
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Skin Contact: Promptly flush the affected skin with water.[1] If frostbite occurs, bathe the area

in lukewarm (not hot) water without rubbing.[1] Seek medical attention if symptoms persist.

[1]

Eye Contact: Immediately flush eyes with large amounts of lukewarm water for at least 15

minutes, lifting the eyelids occasionally.[1] Get medical attention.[1]

Inhalation: Move the individual to fresh air immediately.[1] If breathing has stopped,

administer artificial respiration.[1] Seek immediate medical attention.[1] Do not administer

epinephrine (adrenaline).[1]

6. Disposal Plan:

Do NOT vent R-502 to the atmosphere.[1][3]

Disposal must comply with all federal, state, and local regulations.[1]

R-502 is subject to the U.S. Environmental Protection Agency (EPA) Clean Air Act

Regulations under Section 608 in 40 CFR Part 82 concerning refrigerant recycling.[1]

Any residual refrigerant must be recovered.[1][3]

Contact a certified refrigerant recovery or reclamation facility for proper disposal.[5]
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Start: Prepare for R-502 Handling

1. Prepare Work Area
- Ensure Ventilation

- Check Safety Equipment
- Remove Ignition Sources

2. Don Appropriate PPE
- Safety Goggles

- Insulated Gloves
- Protective Clothing

3. Handle R-502 Cylinder Safely
- Follow Compressed Gas Protocols

- Avoid Physical Damage & Heat

Spill or Leak Occurs

Normal Operation

4a. Evacuate Area

Yes

5. Proper Disposal
- DO NOT VENT

- Recover Refrigerant
- Use Certified Facility

No
4b. Secure Leak (if safe)

& Ventilate

Provide First Aid
- Skin: Flush with water
- Eyes: Flush with water

- Inhalation: Fresh air

End: Task Complete

Click to download full resolution via product page

Caption: Logical workflow for the safe handling and disposal of Refrigerant 502.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b13423336?utm_src=pdf-body-img
https://www.benchchem.com/product/b13423336?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13423336?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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